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Compound of Interest

Compound Name: 4-Nitrophenyl octanoate

CAS No.: 1956-10-1

Cat. No.: B1220999

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Esterases are a diverse group of hydrolase enzymes that play critical roles in various

physiological and metabolic processes, including drug metabolism, lipid metabolism, and

detoxification. The accurate quantification of esterase activity is paramount in biochemical

research and drug discovery. 4-Nitrophenyl octanoate serves as an effective chromogenic

substrate for the continuous monitoring of esterase activity. The enzymatic hydrolysis of this

substrate releases 4-nitrophenol (p-nitrophenol), a yellow-colored product, allowing for a

straightforward spectrophotometric assay. The rate of 4-nitrophenol formation is directly

proportional to the esterase activity. This document provides a detailed protocol for utilizing 4-
Nitrophenyl octanoate to measure esterase activity.

Principle of the Assay
The assay is based on the enzymatic cleavage of the ester bond in 4-Nitrophenyl octanoate
by an esterase. This hydrolysis reaction yields octanoic acid and 4-nitrophenol. In a buffer

system with a pH above the pKa of 4-nitrophenol (~7.2), the hydroxyl group of 4-nitrophenol
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deprotonates to form the 4-nitrophenolate anion. This anion exhibits a strong absorbance at

approximately 405 nm. The rate of increase in absorbance at this wavelength is monitored over

time to determine the enzyme's activity.[1][2][3]

Data Presentation
The following tables summarize key quantitative parameters relevant to enzymatic assays

using 4-nitrophenyl esters.

Table 1: Physical and Spectroscopic Properties

Parameter Value/Range Substrate Context Source(s)

Wavelength of Max.

Absorbance (λmax)
405 - 410 nm 4-Nitrophenolate [1][3]

Molar Extinction

Coefficient (ε) of 4-

Nitrophenol

~18,000 M⁻¹cm⁻¹ At pH 8.0 and 405 nm [2]

Molecular Weight of 4-

Nitrophenyl octanoate
265.30 g/mol - [4]

Synonyms

4-Nitrophenyl

caprylate; Caprylic

acid 4-nitrophenyl

ester; Octanoic acid 4-

nitrophenyl ester

- [4]

Table 2: Representative Kinetic Parameters of Esterases with Various 4-Nitrophenyl Esters
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Enzyme Substrate K_m_ (mM)
V_max_ (U/mg
protein)

Source(s)

Wild Type Lipase
4-Nitrophenyl

acetate (C2)
- 0.42 [5]

Wild Type Lipase
4-Nitrophenyl

butyrate (C4)
- 0.95 [5]

Wild Type Lipase
4-Nitrophenyl

octanoate (C8)
- 1.1 [5]

Wild Type Lipase

4-Nitrophenyl

dodecanoate

(C12)

- 0.78 [5]

Wild Type Lipase
4-Nitrophenyl

palmitate (C16)
- 0.18 [5]

Pseudomonas

sp. Esterase

(EstD04)

4-Nitrophenyl

butyrate (C4)
- 1475 [6]

Note: Kinetic parameters can vary significantly depending on the specific enzyme, purity, and

assay conditions.

Experimental Protocols
This protocol is designed for a 96-well microplate format but can be adapted for other formats.

Materials and Reagents
4-Nitrophenyl octanoate

Esterase-containing sample (e.g., purified enzyme, cell lysate)

Assay Buffer: 50 mM Tris-HCl or sodium phosphate buffer (pH 7.0-9.0, adjust for optimal

enzyme activity)[7]

Triton X-100 or another suitable non-ionic surfactant[2]
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Organic Solvent: Acetonitrile, isopropanol, or DMSO for substrate stock solution[2][3]

4-Nitrophenol (for standard curve)

96-well clear, flat-bottom microplate

Microplate reader capable of measuring absorbance at 405 nm

Incubator or temperature-controlled plate reader

Reagent Preparation
Assay Buffer (50 mM Tris-HCl, pH 8.0): Prepare a 50 mM solution of Tris-HCl and adjust the

pH to 8.0. This buffer may need to be optimized for the specific esterase being studied. For

long-chain esters, include a surfactant like 0.5% (v/v) Triton X-100 in the assay buffer to aid

in substrate emulsification.[2][7]

Substrate Stock Solution (e.g., 20 mM): Due to the poor aqueous solubility of 4-Nitrophenyl
octanoate, a stock solution must be prepared in a water-miscible organic solvent.[2]

Dissolve an appropriate amount of 4-Nitrophenyl octanoate in acetonitrile or isopropanol to

create a 20 mM stock solution. Store this solution at -20°C, protected from light.

Enzyme Solution: Prepare a stock solution of the esterase in a suitable buffer (e.g., 50 mM

Tris-HCl, pH 7.5). On the day of the assay, dilute the enzyme stock to the desired working

concentration using the Assay Buffer. The optimal enzyme concentration should be

determined empirically to ensure a linear reaction rate over the desired time course.

4-Nitrophenol Standard Solution (1 mM): Dissolve 13.91 mg of 4-nitrophenol in 100 mL of the

Assay Buffer to create a 1 mM stock solution. This will be used to generate a standard curve

for the accurate quantification of the product.[3]

Preparation of 4-Nitrophenol Standard Curve
Prepare a series of dilutions of the 1 mM 4-nitrophenol standard solution in the Assay Buffer

to obtain final concentrations ranging from 0 to 100 µM (e.g., 0, 10, 20, 40, 60, 80, 100 µM).

[3]

Transfer 200 µL of each dilution into separate wells of a 96-well microplate.
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Measure the absorbance at 405 nm using a microplate reader.

Plot the absorbance values against the corresponding concentrations of 4-nitrophenol. The

slope of the resulting linear regression represents the molar extinction coefficient under your

specific assay conditions.[3]

Assay Protocol
Reaction Setup: In a 96-well microplate, add the components in the following order:

170 µL of Assay Buffer

10 µL of Substrate Stock Solution (for a final concentration of 1 mM). Mix well by pipetting

to form a stable emulsion.

Controls: Prepare the following controls:

No-Enzyme Control (Blank): Add 20 µL of Assay Buffer instead of the enzyme solution to a

well containing the substrate. This is crucial to correct for the spontaneous, non-enzymatic

hydrolysis of the substrate.[2][8]

No-Substrate Control: Add 10 µL of the organic solvent (used for the substrate stock)

instead of the substrate solution to a well containing the enzyme. This control ensures that

the enzyme solution itself does not contribute to the absorbance at 405 nm.

Pre-incubation: Pre-incubate the microplate at the desired reaction temperature (e.g., 37°C)

for 5 minutes to allow the reaction components to reach thermal equilibrium.[1]

Initiate Reaction: Add 20 µL of the diluted Enzyme Solution to each well to initiate the

reaction. The total reaction volume will be 200 µL.

Kinetic Measurement: Immediately place the microplate in a temperature-controlled

microplate reader. Measure the increase in absorbance at 405 nm every 30-60 seconds for a

total of 10-20 minutes.[1][2]

Data Analysis
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Calculate the Rate of Reaction: Determine the rate of the reaction (ΔAbs/min) from the linear

portion of the absorbance versus time plot for each well.

Correct for Spontaneous Hydrolysis: Subtract the rate of the no-enzyme control from the rate

of the enzyme-catalyzed reaction.[2]

Calculate Esterase Activity: Use the Beer-Lambert law (A = εcl) to calculate the concentration

of 4-nitrophenol produced per minute.

Activity (µmol/min/mL) = (ΔAbs/min) / (ε * l) * 1000

ΔAbs/min = Corrected rate of absorbance change

ε = Molar extinction coefficient of 4-nitrophenol (in M⁻¹cm⁻¹) determined from the

standard curve.

l = Path length of the sample in the microplate well (in cm). This is typically provided by

the microplate manufacturer or can be determined experimentally.

Calculate Specific Activity: To determine the specific activity (U/mg), divide the activity (in

U/mL, where 1 U = 1 µmol/min) by the final concentration of the enzyme in the assay (in

mg/mL).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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